S-Nitroso-N-acetyl-DL-penicillamine

• CAS No.: 67776-06-1
• Product Name: S-Nitroso-N-acetyl-DL-penicillamine
• Molecular Formula: C7H12N2O4S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 2-acetamido-3-methyl-3-nitrososulfanylbutanoic acid
• Standard InChI: InChI=1S/C7H12N2O4S/c1-4(10)8-5(6(11)12)7(2,3)14-9-13/h5H,1-3H3,(H,8,10)(H,11,12)
• Standard InChIKey: ZIIQCSMRQKCOCT-UHFFFAOYSA-N
• SMILES: CC(=O)NC(C(=O)O)C(C)(C)SN=O
• Canonical SMILES: CC(=O)NC(C(=O)O)C(C)(C)SN=O
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: N-Acetyl-S-Nitrosopenicillamine; N2-Acetyl-S-Nitroso-D,L-Penicillinaminamide; S-Nitroso-N-Acetylpenicillamine; S-Nitrosylacetylpenicillamine; S-NONAP; SNAP (NO donor)
• Reference: Compounds from Lim, M.H., Xu, D. & Lippard, S.J. Visualization of nitric oxide in living cells by a copper-based fluorescent probe. Nature Chemical Biology, 2006. doi: 10.1038/nchembio794. http://www.nature.com/naturechemicalbiology; Yoshida et al. Nitric oxide activates TRP channels by cysteine S-nitrosylation Nature Chemical Biology, doi: 10.1038/nchembio821, published online 24 September 2006 http://www.nature.com/naturechemicalbiology; Sawa et al. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate Nature Chemical Biology, doi: 10.1038/NChemBio.2007.33, published online 30 September 2007. http://www.nature.com/naturechemicalbiology
• PubChem Compound: 5231
• Last Modified: Sep 14 2023